N-(9H-fluoren-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• IUPAC Name: N-(9H-fluoren-2-yl)-6-(oxan-4-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C24H22N2O3/c27-24(17-5-8-23(25-15-17)29-20-9-11-28-12-10-20)26-19-6-7-22-18(14-19)13-16-3-1-2-4-21(16)22/h1-8,14-15,20H,9-13H2,(H,26,27)
• InChI Key: HKTXWRBFQFBWSN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1OC2=NC=C(C=C2)C(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5C4
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.4 g/mol
• CAS No.: 1904085-95-5

Description

N-(9H-fluoren-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C24H22N2O3 and its molecular weight is 386.451. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Photophysical Properties

A study by E. Hussein, N. El Guesmi, and Saleh A. Ahmed (2019) highlights the development of a new class of poly-functionalized nicotinonitriles, incorporating fluorene moieties. This involves a domino four-component condensation reaction, showcasing the efficiency of synthesis and potential for diverse substrate applications. The research emphasizes strong blue-green fluorescence emission, suggesting applicability in materials science.

Crystal Engineering and Thermodynamics

In a study on crystal engineering and thermodynamics, K. Jarzembska et al. (2014) delve into the properties of pyrazinamide and nicotinamide. The research provides insights into the static electron density distribution, atomic charges, and intermolecular interactions, which are crucial for understanding the molecular behavior in different environments.

Metabolic Studies

A metabolic study by K. Shibata and H. Matsuo (1989) explores the correlation between niacin intake and the excretion of its metabolites in humans. This research is significant in understanding the metabolic pathways of nicotinamide-related compounds and their physiological impacts.

Enzymatic Activity and Inhibition

Derrick R. Seiner, S. Hegde, and J. Blanchard (2010) Derrick R. Seiner, S. Hegde, J. Blanchard (2010) investigate the kinetics and inhibition of nicotinamidase from Mycobacterium tuberculosis. The study provides crucial insights into the enzymatic activity and potential therapeutic targets in tuberculosis treatment.

Molecular Switch and Redox Reactions

Research by P. Yan et al. (2005) on a molecular switch based on nicotinamide and quinone shows the potential for applications in biosensors. This research is key in understanding the redox behavior of nicotinamide derivatives in various biological contexts.